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N,N’-Bis[3-acetyl-4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-urea N,N’-Bis[3-acetyl-4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-urea
Brand Name: Vulcanchem
CAS No.: 125579-40-0
VCID: VC0057081
InChI: InChI=1S/C31H46N4O7/c1-19(36)25-13-21(9-11-27(25)41-17-23(38)15-32-30(3,4)5)34-29(40)35-22-10-12-28(26(14-22)20(2)37)42-18-24(39)16-33-31(6,7)8/h9-14,23-24,32-33,38-39H,15-18H2,1-8H3,(H2,34,35,40)
SMILES: CC(=O)C1=C(C=CC(=C1)NC(=O)NC2=CC(=C(C=C2)OCC(CNC(C)(C)C)O)C(=O)C)OCC(CNC(C)(C)C)O
Molecular Formula: C31H46N4O7
Molecular Weight: 586.7 g/mol

N,N’-Bis[3-acetyl-4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-urea

CAS No.: 125579-40-0

Reference Standards

VCID: VC0057081

Molecular Formula: C31H46N4O7

Molecular Weight: 586.7 g/mol

N,N’-Bis[3-acetyl-4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-urea - 125579-40-0

CAS No. 125579-40-0
Product Name N,N’-Bis[3-acetyl-4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-urea
Molecular Formula C31H46N4O7
Molecular Weight 586.7 g/mol
IUPAC Name 1,3-bis[3-acetyl-4-[3-(tert-butylamino)-2-hydroxypropoxy]phenyl]urea
Standard InChI InChI=1S/C31H46N4O7/c1-19(36)25-13-21(9-11-27(25)41-17-23(38)15-32-30(3,4)5)34-29(40)35-22-10-12-28(26(14-22)20(2)37)42-18-24(39)16-33-31(6,7)8/h9-14,23-24,32-33,38-39H,15-18H2,1-8H3,(H2,34,35,40)
Standard InChIKey QPWPODQCWFCWKS-UHFFFAOYSA-N
SMILES CC(=O)C1=C(C=CC(=C1)NC(=O)NC2=CC(=C(C=C2)OCC(CNC(C)(C)C)O)C(=O)C)OCC(CNC(C)(C)C)O
Canonical SMILES CC(=O)C1=C(C=CC(=C1)NC(=O)NC2=CC(=C(C=C2)OCC(CNC(C)(C)C)O)C(=O)C)OCC(CNC(C)(C)C)O
Synonyms N 113; Celiprolol Aniline Carboxy Dimer
PubChem Compound 147890
Last Modified Nov 11 2021
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